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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (S)-N-Nitroso
Anatabine-d4. Given that N-nitroso compounds are considered a class of potent carcinogens,

this substance must be handled with extreme caution to minimize exposure.[1] The deuterium

labeling ((d4)) does not alter the chemical reactivity or toxicity of the molecule; therefore, safety

precautions are identical to those for the unlabeled compound.[2]

Hazard Identification and Risk Assessment
(S)-N-Nitroso Anatabine-d4 should be treated as a potent carcinogen. All operations must be

conducted within a designated area with appropriate engineering controls and personal

protective equipment to prevent skin contact, inhalation, and ingestion.
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Property Value Source/Comment

Chemical Formula C₁₀H₇D₄N₃O LGC Standards

CAS Number 1426174-82-4 Sigma-Aldrich

Molecular Weight 193.24 g/mol LGC Standards

Storage Temperature 2-8°C or -20°C
Sigma-Aldrich, LGC

Standards[3]

Occupational Exposure Limits

(OELs)
Not Established

As a potent carcinogen,

exposure should be minimized

to the lowest achievable level.

Engineering Controls
To minimize inhalation exposure, all procedures involving (S)-N-Nitroso Anatabine-d4,

including weighing, reconstitution, and transfers, must be performed in a certified chemical

fume hood or a glove box.[1][4] The work area should be clearly marked as a "Designated

Carcinogen Work Area" with restricted access. The work surface should be covered with

disposable absorbent liners to contain any spills.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Category Specification Rationale

Hand Protection
Double Gloving: Inner nitrile

glove, outer butyl rubber glove.

Butyl rubber gloves are

recommended for protection

against nitro-compounds.[1]

Double gloving provides an

additional layer of safety.

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes and

potential aerosols.[1]

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs.

Prevents contamination of

personal clothing. Must be

removed before leaving the

designated work area.[1]

Respiratory Protection
A NIOSH-approved respirator

with organic vapor cartridges.

Required if there is a risk of

aerosol generation that cannot

be fully contained by the fume

hood.

Operational Plan: Step-by-Step Handling Procedures
A meticulous approach is essential for all handling procedures.

4.1. Preparation and Weighing:

Don all required PPE before entering the designated work area.

Perform all work within a chemical fume hood with the sash at the lowest practical height.

To weigh the solid compound, use a tared, disposable weighing paper or a container that can

be sealed for transfer.

Handle the solid with care to avoid generating dust.

4.2. Solution Preparation:
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Place the pre-weighed (S)-N-Nitroso Anatabine-d4 in the desired vessel within the fume

hood.

Slowly add the solvent to the solid to minimize aerosolization.

Cap the container securely before removing it from the fume hood.

4.3. Post-Handling:

Wipe down all surfaces in the fume hood with an appropriate decontaminating solution.

Dispose of all contaminated disposable materials as hazardous waste.

Remove outer gloves and dispose of them as hazardous waste.

Remove the lab coat, face shield, and goggles.

Remove inner gloves and dispose of them as hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with (S)-N-Nitroso Anatabine-d4 is considered hazardous and must

be disposed of according to institutional and local regulations.

Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and absorbent liners

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

properly labeled hazardous waste container.

Emergency Procedures
Spills: For small spills within the fume hood, use an absorbent material to contain the spill,

then decontaminate the area. For larger spills, evacuate the area and follow emergency

procedures.[1]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids, and seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Experimental Workflow
The following diagram outlines the critical steps for the safe handling of (S)-N-Nitroso
Anatabine-d4.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal Phase

1. Don Full PPE
(Double Gloves, Goggles, Face Shield, Lab Coat)

2. Prepare Designated Area
(Fume Hood, Absorbent Liners)

3. Weigh Compound
(Minimize Dust/Aerosol)

4. Prepare Solution
(Add Solvent to Solid)

5. Perform Experiment

6. Decontaminate Work Area

7. Dispose of Hazardous Waste
(Solids & Liquids)

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End

Start

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-N-Nitroso Anatabine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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